![molecular formula C6H9Cl B083287 6-Chloro-1-hexyne CAS No. 10297-06-0](/img/structure/B83287.png)
6-Chloro-1-hexyne
Overview
Description
6-Chloro-1-hexyne is a six-carbon alkyne compound with a chlorine atom at its terminal end. It is an important building block in organic synthesis, and is used in a variety of applications ranging from drug development to materials science. This compound can be synthesized in a variety of ways, including the use of Grignard reagents and the Wittig reaction. In addition, this compound has been used in a number of scientific research applications, including the synthesis of novel drugs and materials.
Scientific Research Applications
Synthesis and Chemical Reactions :
- 6-Chloro-1-hexyne serves as an intermediate in the synthesis of other complex organic compounds. For example, it is involved in the production of 4-chloro-4-hexenyl trifluoroacetate, a compound with potential applications in esterification and halogenation reactions (Peterson & Dunham, 2003).
Catalysis :
- In catalysis, this compound has been used to study the size effect of palladium nanoparticles in selective hydrogenation processes. Such studies are crucial for understanding catalytic mechanisms and developing efficient catalysts (Semagina, Renken, & Kiwi-Minsker, 2007).
Polymer Science :
- This compound also finds applications in polymer science. It has been used in the study of living and block polymerization of α-olefins, aiding in the development of new materials with specific properties (Yuan et al., 2005).
Molecular Inclusion Studies :
- Research has been conducted on the inclusion abilities of this compound isomers with specific host molecules. Such studies are important in the field of crystal engineering and molecular recognition (Kawahata et al., 2019).
Electrochemistry :
- In electrochemistry, this compound has been used in studying the in-situ generation of specific nickel catalysts for intramolecular cyclizations, which has implications for synthetic methodologies in organic chemistry (Mubarak & Peters, 1992).
Surface Science :
- The compound has been studied for its behavior on metal surfaces, which is relevant for understanding chemical reactions at the atomic level, as seen in the decomposition study on Ru(0001) surfaces (García, Barros, & Ilharco, 2002).
Nanomaterial Synthesis :
- It has also been used in the synthesis of functionalized silicon nanoparticles, demonstrating its utility in the field of nanotechnology (Hallmann, Fink, & Mitchell, 2011).
Mechanism of Action
Target of Action
6-Chloro-1-hexyne is a halogenated hydrocarbon It’s known to show high reactivity in the milling process during the synthesis of chloroalkyl-functionalized silicon nanoparticles due to the presence of a triple bond .
Mode of Action
It is used as an organic chemical synthesis intermediate . It’s known to participate in reactions due to its high reactivity, particularly because of the presence of a triple bond .
Biochemical Pathways
It has been used in the preparation of novel bis(indolyl)maleimide pyridinophanes and disubstituted polyacetylenes bearing naphthalene pendants with varying spacer lengths .
Result of Action
As a chemical synthesis intermediate, its primary role is likely in the formation of other compounds rather than exerting direct biological effects .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, it should be stored in a well-ventilated place and kept away from heat, sparks, open flames, and hot surfaces . These precautions suggest that the compound’s stability and reactivity can be significantly affected by its storage and handling conditions.
Safety and Hazards
Future Directions
6-Chloro-1-hexyne has been used in the preparation of novel bis(indolyl)maleimide pyridinophanes and disubstituted polyacetylenes bearing naphthalene pendants with varying spacer lengths. It may also be used in the preparation of diethyl 6-chloro-1-hexynylphosphonate, by lithiation with n-BuLi followed by the reaction with diethyl chlorophosphate .
Properties
IUPAC Name |
6-chlorohex-1-yne | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9Cl/c1-2-3-4-5-6-7/h1H,3-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUKOCGMVJUXIJA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCCCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00297453 | |
Record name | 6-Chloro-1-hexyne | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00297453 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
10297-06-0 | |
Record name | 6-Chloro-1-hexyne | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10297-06-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Chloro-1-hexyne | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010297060 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 10297-06-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=116032 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-Chloro-1-hexyne | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00297453 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-Chloro-1-hexyne | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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